Lipophilicity vs. Regioisomer (XLogP3-AA)
1-(1-Aminopropyl)cyclohexan-1-OL exhibits a computed XLogP3-AA value of 1.2 [1]. In comparison, the regioisomer (R)-1-(2-Aminopropyl)cyclohexan-1-ol, which differs only in the attachment point of the amine to the propyl chain, has a computed XLogP3-AA of 1.1 [2]. This difference, though modest, reflects the distinct intramolecular hydrogen-bonding capability conferred by the 1-aminopropyl arrangement, which influences partitioning behavior.
| Evidence Dimension | Lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | 1.2 |
| Comparator Or Baseline | (R)-1-(2-Aminopropyl)cyclohexan-1-ol: XLogP3-AA = 1.1 |
| Quantified Difference | Δ = +0.1 log unit |
| Conditions | Computational prediction using XLogP3 3.0 algorithm as reported in PubChem |
Why This Matters
Even small lipophilicity differences can impact compound solubility, membrane permeability, and chromatographic behavior, making the exact regioisomer essential for reproducible results in medicinal chemistry and analytical method development.
- [1] PubChem Compound Summary for CID 12562412, 1-(1-Aminopropyl)cyclohexan-1-OL. Computed XLogP3-AA value, 2026. View Source
- [2] PubChem Compound Summary for CID 102208759, (R)-1-(2-Aminopropyl)cyclohexan-1-ol. Computed XLogP3-AA value, 2026. View Source
